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An In-depth Technical Guide on the Thermodynamic Properties of 1-Chloroethane

Introduction

1-Chloroethane (CH3CH2Cl), commonly known as ethyl chloride, is a halogenated organic
compound with significant industrial and historical applications.[1] At standard temperature and
pressure, it exists as a colorless, flammable gas with a characteristic ethereal odor.[2][3][4][5]
Due to its low boiling point of approximately 12.3°C, it is often handled as a compressed,
liquefied gas.[1][6] Historically used in the production of tetraethyllead, an anti-knock gasoline
additive, its applications have evolved to include roles as an ethylating agent in the synthesis of
dyes and pharmaceuticals, a refrigerant, a solvent, and a topical anesthetic for minor medical
procedures.[1][3][4]

A thorough understanding of the thermodynamic properties of 1-chloroethane is critical for its
safe handling, process optimization, and application in chemical synthesis. This guide provides
a comprehensive overview of its core thermodynamic data, details the experimental protocols
used for their determination, and illustrates relevant chemical pathways and workflows.

Physicochemical and Thermodynamic Data
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The fundamental physicochemical and thermodynamic properties of 1-chloroethane are
summarized in the tables below. These values have been compiled from critically evaluated
data sources and peer-reviewed literature.

Table 1: General Physicochemical Properties of 1-

Chloroethane

Property Value Reference
Molecular Formula C2HsCl [31[5]
Molar Mass 64.51 g-mol~—1 [1]
Boiling Point (at 1 atm) 12.27 °C (285.42 K) [1]
Melting Point -138.7 °C (134.5 K) [1]
Flash Point -50 °C [2]
Auto-ignition Temperature 519 °C [2]
Vapor Pressure 133.3 kPa at 20 °C [2]
Density (liquid) 0.8898 g-cm=3 at 25 °C [1]
Solubility in Water 0.574 g/100 mL at 20 °C [1112]

Table 2: Standard Enthalpy, Entropy, and Gibbs Free
Energy of Formation

Standard state: Ideal gas at 298.15 K and 1 bar.

Property Value Units Reference

Standard Enthalpy of

_ -112.21 +0.25 kJ-mol-1 [7]
Formation (AfH°®)

Standard Molar

275.9 J-mol—-1.K-1 J-mol-1.K-1 [1]
Entropy (S°)
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Note: Enthalpy of formation for the crystalline/liquid phase is reported as -135.81 + 0.20
kJ-mol~t at 298.15 K.[8]

Property Value Units Reference
Enthalpy of
T 24.3 kJ-mol—1 kJ-mol—1 [9]
Vaporization (AvapH®)
Enthalpy of Fusion
4.58 kJ-mol—1 kJ-mol-1 [10]
(AfusH®)

Table 4: Isobaric Heat Capacity (Cp)

Cp Value

Phase Temperature (K) Reference
(J-mol—*-K™?)
Liquid 288 109.6 [11]
Liquid 290 103.3 [11]
Liquid 298 108.8 [11]
Ideal Gas 300 65.5 [10]
Ideal Gas 400 80.3 [10]
Ideal Gas 500 92.8 [10]

Reaction Thermodynamics: Synthesis Pathways

1-Chloroethane is primarily synthesized via two main industrial routes: the hydrochlorination of
ethylene and the chlorination of ethane. The thermodynamics of these reactions differ
significantly.

e Hydrochlorination of Ethylene: CH2=CH: (g) + HCI (g) - CHsCH=2ClI (g)

o Chlorination of Ethane: CH3CHs (g) + Cl2 (g) - CHsCH2zCl (g) + HCI (g)
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The reaction involving the addition of HCI to ethylene is characterized by a significant decrease
in entropy (AS° is -31 e.u.) because two gaseous reactant molecules combine to form a single
gaseous product molecule, leading to a more ordered system.[12] Conversely, the chlorination
of ethane has a near-zero entropy change (AS° is +0.5 e.u.) as the number of moles of gas
remains constant throughout the reaction.[12]

Chlorination of Ethane

AS® = +0.5 e.u.

Bl

Hydrochlorination of Ethylene

HCI

AS® =-31 e.u.

AS° =-31 e.u.

Click to download full resolution via product page

Caption: Synthesis pathways for 1-chloroethane.

Experimental Protocols

The determination of thermodynamic properties requires precise and carefully controlled
experimental techniques. The primary methods used for a volatile organic compound like 1-
chloroethane are calorimetry and vapor pressure measurements.

Adiabatic Heat-Capacity Calorimetry
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This is the principal method for determining heat capacities, entropies, and enthalpies of fusion
and vaporization.

Objective: To measure the heat capacity (Cp) of 1-chloroethane in its solid and liquid phases,
and to determine the enthalpies of phase transitions (fusion and vaporization).

Methodology:

o Calorimeter Setup: A sample of high-purity 1-chloroethane is condensed into a gold-plated
copper calorimeter vessel. The vessel is equipped with a heater and a platinum resistance
thermometer for precise temperature measurement and energy input.

e Adiabatic Shielding: The calorimeter is suspended within a vacuum chamber and surrounded
by adiabatic shields. The temperature of these shields is meticulously controlled to match the
temperature of the calorimeter at all times, thereby minimizing heat exchange with the
surroundings.

o Measurement of Heat Capacity:

o The sample is cooled to a low starting temperature (e.g., near liquid helium or nitrogen
temperatures).[9]

o A known guantity of electrical energy (Q) is supplied to the sample through the heater,
causing a small, measured increase in temperature (AT).

o The heat capacity is calculated using the formula: C = Q / AT.

o This process is repeated in small increments across the desired temperature range to
generate a continuous heat capacity curve.[9]

e Measurement of Enthalpy of Fusion:

o As the sample reaches its melting point, the energy supplied will not raise the temperature
but will instead drive the phase transition from solid to liquid.

o The total energy required to melt the entire sample at a constant temperature is measured
to determine the enthalpy of fusion (AfusH®).
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» Measurement of Enthalpy of Vaporization:

o After the sample is fully liquid, an electrical current is passed through the heater to cause
vaporization at a constant temperature (the boiling point).

o The mass of the vaporized substance is determined, and the enthalpy of vaporization
(AvapH"®) is calculated from the energy input and the amount of substance vaporized.[9]

o Entropy Calculation: The absolute standard molar entropy (S°) is calculated by integrating
the heat capacity data from O K to the standard temperature of 298.15 K, using the third law
of thermodynamics. The calculation involves summing the entropy changes for each phase
and phase transition: S°(T) = [(Cp(solid)/T)dT + AfusS° + [(Cp(liquid)/T)dT + AvapS° +
J(Cp(gas)/T)dT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b12647930?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Chloroethane
https://www.inchem.org/documents/icsc/icsc/eics0132.htm
https://wap.guidechem.com/encyclopedia/chloroethane-dic481.html
https://pubchem.ncbi.nlm.nih.gov/compound/Aethylchlorid
https://www.atsdr.cdc.gov/toxprofiles/tp105-c4.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB5227785_EN.htm
https://atct.anl.gov/Thermochemical%20Data/version%201.122x/species/?species_number=89
https://atct.anl.gov/Thermochemical%20Data/version%201.122d/species/?species_number=1284
https://pubs.acs.org/doi/10.1021/ja01184a063
https://webbook.nist.gov/cgi/cbook.cgi?ID=C75003&Mask=1EFF
https://webbook.nist.gov/cgi/cbook.cgi?ID=C75003&Mask=2
https://askfilo.com/user-question-answers-smart-solutions/the-entropy-change-for-the-formation-of-chloroethane-by-3330363631333033
https://www.benchchem.com/product/b12647930/docs#thermodynamic-properties-of-1-chloroethane
https://www.benchchem.com/product/b12647930/docs#thermodynamic-properties-of-1-chloroethane
https://www.benchchem.com/product/b12647930/docs#thermodynamic-properties-of-1-chloroethane
https://www.benchchem.com/product/b12647930/docs#thermodynamic-properties-of-1-chloroethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12647930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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